Cas no 75690-06-1 (6,8(2H,7H)-Isoquinolinedione, hexahydro-2-methyl-)

6,8(2H,7H)-Isoquinolinedione, hexahydro-2-methyl- structure
75690-06-1 structure
Product Name:6,8(2H,7H)-Isoquinolinedione, hexahydro-2-methyl-
CAS No:75690-06-1
MF:C10H15NO2
MW:181.231602907181
CID:539140
PubChem ID:12855933
Update Time:2025-04-19

6,8(2H,7H)-Isoquinolinedione, hexahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6,8(2H,7H)-Isoquinolinedione, hexahydro-2-methyl-
    • 2-methyl-1,3,4,4a,5,8a-hexahydroisoquinoline-6,8-dione
    • DTXSID60511546
    • SCHEMBL10914727
    • hexahydro-2-methyl-6,8(1H,7H)-isoquinolinedione
    • 75690-06-1
    • 2-methyl-2,3,4,4a,5,8a-hexahydro-1H-isoquinoline-6,8-dione
    • 2-Methylhexahydroisoquinoline-6,8(2H,7H)-dione
    • octahydro-2-methylisoquinolin-6,8-dione
    • JIHKVQUFCHKYRB-UHFFFAOYSA-N
    • 2-methylhexahydro-6,8(2H,7H)-isoquinolinedione
    • Inchi: 1S/C10H15NO2/c1-11-3-2-7-4-8(12)5-10(13)9(7)6-11/h7,9H,2-6H2,1H3
    • InChI Key: JIHKVQUFCHKYRB-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC2CCN(C)CC21)=O

Computed Properties

  • Exact Mass: 181.11035
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

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